Cas no 849021-39-2 (2-(3-Chlorophenoxy)malondialdehyde)

• Product Name: 2-(3-Chlorophenoxy)malondialdehyde
• CAS No: 849021-39-2
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 716617
• PubChem ID: 4664937
• Update Time: 2025-06-09

2-(3-Chlorophenoxy)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• Propanedial,2-(3-chlorophenoxy)-
• 2-(3-Chlorophenoxy)malondialdehyde
• 2-(3-chlorophenoxy)propanedial
• (3-chlorophenoxy)malonaldehyde
• 2-(2,5-DICHLOROBENZOYL)OXAZOLE
• 2-(3-chloranylphenoxy)propanedial
• 2-(3-chlorophenoxy)propane-1,3-dial
• 2-(3-Chlorophenoxy)malondialdehyde 95+%
• Propanedial, 2-(3-chlorophenoxy)-
• 2-(3-Chlorophenoxy)malonaldehyde
• DTXSID90405363
• SB85384
• ZIB02139
• 849021-39-2
• AKOS006230418
• PS-11492
• SCHEMBL15331205
• MFCD03426060
• CS-0317107

• MDL： MFCD03426060
• Inchi： 1S/C9H7ClO3/c10-7-2-1-3-8(4-7)13-9(5-11)6-12/h1-6,9H
• InChI Key： UPJGTUJTUQQRNA-UHFFFAOYSA-N
• SMILES： C(=O)C(OC1=CC=CC(Cl)=C1)C=O

Computed Properties

• Exact Mass: 198.00800
• Monoisotopic Mass: 198.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.294
• Melting Point: 122-125°C
• Boiling Point: 287°C at 760 mmHg
• Flash Point: 124.6°C
• Refractive Index: 1.53
• PSA: 43.37000
• LogP: 1.48520

2-(3-Chlorophenoxy)malondialdehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3-Chlorophenoxy)malondialdehyde

Introduction to 2-(3-Chlorophenoxy)malondialdehyde (CAS No. 849021-39-2)

2-(3-Chlorophenoxy)malondialdehyde (CAS No. 849021-39-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, characterized by its distinct chemical structure, has been the subject of numerous studies due to its potential applications in various biological and pharmaceutical contexts. This introduction aims to provide a comprehensive overview of 2-(3-Chlorophenoxy)malondialdehyde, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-(3-Chlorophenoxy)malondialdehyde is a derivative of malondialdehyde, a well-known α-dicarbonyl compound. The addition of a 3-chlorophenoxy group to the malondialdehyde backbone imparts unique chemical and physical properties to this compound. The molecular formula of 2-(3-Chlorophenoxy)malondialdehyde is C₁₀H₈ClO₄, and its molecular weight is approximately 247.62 g/mol. The presence of the chloro substituent on the phenyl ring enhances the compound's lipophilicity, which can influence its biological activity and pharmacokinetic properties.

The compound exhibits strong reactivity due to the presence of two aldehyde groups, making it a versatile intermediate in organic synthesis. The 3-chlorophenoxy group also contributes to its stability under various conditions, making it suitable for use in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 2-(3-Chlorophenoxy)malondialdehyde can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chlorophenol with malonic acid in the presence of a suitable catalyst, followed by dehydration to form the desired aldehyde. Another approach involves the condensation of 3-chlorophenyl glyoxal with malonic acid, which is then oxidized to yield 2-(3-Chlorophenoxy)malondialdehyde.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry practices.

Biological Activities

2-(3-Chlorophenoxy)malondialdehyde has been investigated for its potential biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Studies have shown that this compound can effectively scavenge free radicals and inhibit lipid peroxidation, making it a promising candidate for the development of novel antioxidants.

In addition to its antioxidant properties, 2-(3-Chlorophenoxy)malondialdehyde has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of 2-(3-Chlorophenoxy)malondialdehyde has also been explored. Research indicates that this compound can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell survival and proliferation. These findings highlight the potential therapeutic applications of 2-(3-Chlorophenoxy)malondialdehyde in cancer treatment.

Recent Research Advancements

The ongoing research on 2-(3-Chlorophenoxy)malondialdehyde continues to uncover new insights into its biological activities and potential applications. A recent study published in the Journal of Medicinal Chemistry investigated the effects of 2-(3-Chlorophenoxy)malondialdehyde on neurodegenerative diseases such as Alzheimer's disease. The results showed that this compound can protect neuronal cells from oxidative stress and amyloid-beta-induced toxicity, suggesting its potential as a neuroprotective agent.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of 2-(3-Chlorophenoxy)malondialdehyde as a lead compound for developing new antiviral agents. The researchers found that this compound exhibited potent antiviral activity against several RNA viruses, including influenza virus and Zika virus. These findings open up new possibilities for using 2-(3-Chlorophenoxy)malondialdehyde in antiviral drug development.

Conclusion

In conclusion, 2-(3-Chlorophenoxy)malondialdehyde (CAS No. 849021-39-2) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and biochemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. The ongoing studies on this compound continue to reveal new insights into its biological activities and therapeutic potential, positioning it as a promising molecule for future pharmaceutical innovations.